Cas no 868362-16-7 (Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-)

Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy- structure
868362-16-7 structure
Product Name:Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-
CAS No:868362-16-7
MF:C6H6BrN3O
MW:216.035339832306
CID:4264500
PubChem ID:73028095
Update Time:2025-04-24

Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-
    • 868362-16-7
    • DS-018801
    • Inchi: 1S/C6H6BrN3O/c7-5-2-1-3-8-6(5)9-4-10-11/h1-4,11H,(H,8,9,10)
    • InChI Key: RDSPIFKQGSXSAP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CN=C1N=CNO

Computed Properties

  • Exact Mass: 214.96942Da
  • Monoisotopic Mass: 214.96942Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 57.5Ų
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